Cas no 63723-03-5 (2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one)

• Product Name: 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one
• CAS No: 63723-03-5
• MF: C₇H₆BrClOS
• MW: 253.543939113617
• CID: 4090226
• Update Time: 2026-04-15

2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-1-(5-chloro-2-thienyl)-
• 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one

Additional information on 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one

Professional Introduction to 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one (CAS No. 63723-03-5)

2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 63723-03-5, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules. The presence of both bromine and chlorine substituents on a thiophene ring, coupled with a propanone moiety, makes it a versatile intermediate in organic synthesis.

The structural motif of 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one is highly intriguing from a chemical perspective. The thiophene ring, a heterocyclic aromatic compound, is known for its stability and reactivity, which can be modulated by the substituents attached to it. In this case, the bromine atom at the 2-position and the chloro group at the 5-position introduce electrophilic centers that can participate in various chemical reactions, such as cross-coupling reactions, nucleophilic substitutions, and oxidation processes.

Recent advancements in pharmaceutical research have highlighted the importance of thiophene derivatives in drug discovery. The compound 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its ability to serve as a building block for more complex molecules has made it valuable in the development of drugs targeting various diseases, including cancer and infectious disorders.

In particular, the bromine substituent on the thiophene ring has been utilized in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. The chloro group at the 5-position can also be engaged in nucleophilic aromatic substitutions or metal-mediated reactions, further expanding the synthetic utility of this compound.

The propanone moiety in 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one adds another layer of reactivity. The carbonyl group can undergo reduction to form secondary alcohols or participate in condensation reactions to yield β-keto esters or other derivatives. These transformations are essential in medicinal chemistry for generating diverse molecular architectures.

Recent studies have demonstrated the application of 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by anticancer drugs. The thiophene ring and its substituents can interact with specific residues on kinase active sites, leading to inhibition of their activity. This has opened up new avenues for developing kinase inhibitors with improved selectivity and efficacy.

The compound has also been investigated for its potential antimicrobial properties. The structural features of 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one, particularly the halogenated thiophene ring, have been shown to disrupt bacterial cell membranes or interfere with essential metabolic processes. Such properties make it a promising candidate for developing novel antimicrobial agents to combat drug-resistant pathogens.

In conclusion, 2-bromo-1-(5-chlorothiophen-2-yl)propan-1-one (CAS No. 63723-03-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.